Cas no 22082-97-9 (2-(2-Bromophenyl)naphthalene)

• Product Name: 2-(2-Bromophenyl)naphthalene
• CAS No: 22082-97-9
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• MDL: MFCD18415513
• CID: 2936739
• PubChem ID: 23148614
• Update Time: 2025-05-23

2-(2-Bromophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)naphthalene
• 1-bromo-2-(2-naphthyl)benzene
• CESUFNSEOLEPAN-UHFFFAOYSA-N
• SY041510
• MFCD18415513
• SCHEMBL366996
• AC1376
• CS-12248
• DB-111448
• 22082-97-9
• CS-0214140
• XAA08297
• B6100
• AKOS027286505
• 2-(2-Bromophenyl)naphthalene

• MDL： MFCD18415513
• Inchi： 1S/C16H11Br/c17-16-8-4-3-7-15(16)14-10-9-12-5-1-2-6-13(12)11-14/h1-11H
• InChI Key： CESUFNSEOLEPAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 282.00441g/mol
• Monoisotopic Mass: 282.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 60°C(lit.)

2-(2-Bromophenyl)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-(2-Bromophenyl)naphthalene

Introduction to 2-(2-Bromophenyl)naphthalene (CAS No. 22082-97-9)

2-(2-Bromophenyl)naphthalene is a fascinating organic compound with the CAS registry number 22082-97-9. This compound belongs to the family of naphthalene derivatives, which are known for their unique electronic properties and wide-ranging applications in various fields, including materials science, pharmaceuticals, and electronics. The structure of 2-(2-Bromophenyl)naphthalene consists of a naphthalene ring system fused with a bromophenyl group at the second position, making it a derivative with distinct chemical and physical characteristics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of naphthalene derivatives, including 2-(2-Bromophenyl)naphthalene, through various methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in advanced materials and drug discovery. For instance, researchers have explored the use of naphthalene derivatives in designing novel semiconductors for organic electronics due to their high electron mobility and stability under ambient conditions.

The physical properties of CAS No. 22082-97-9 are highly dependent on its molecular structure. The presence of the bromine atom at the para position of the phenyl ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes naphthalene derivatives like CAS No. 22082-97-9 potential candidates for use in light-emitting diodes (LEDs) and organic photovoltaic devices, where tailored electronic properties are crucial for optimal performance.

In terms of applications, naphthalene derivatives have found significant utility in the pharmaceutical industry as well. The unique structure of CAS No. 2208-97-9 allows it to act as a scaffold for designing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, making it a promising lead compound for drug development.

Moreover, the environmental impact of naphthalene derivatives has been a topic of interest in recent years. Researchers are investigating biodegradation pathways and eco-friendly synthesis methods to minimize their environmental footprint while maximizing their benefits in industrial applications.

In conclusion, CAS No. 2208-97-9, or naphthalene derivatives, represent a class of compounds with immense potential across multiple disciplines due to their versatile structures and tunable properties.